CVFm (Cobra Venom Factor) CVFm (Cobra Venom Factor) CVFm (Cobra Venom Factor) is a non-toxic, complement-activating component of cobra venom. Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits with molecular masses respectively of about 70, 50, and 30 kDa, the two large subunits being glycosylated.From Naja melanoleuca venom. A structural and functional analogue of complement component C3 which will bind factor B and is then cleaved by factor D to form a C3/C5 convertase, CVF,Bb. Its potency is probably due to insensitivity to human C3b inactivator. It is used experimentally to deplete the complement system. Field of use: It
Brand Name: Vulcanchem
CAS No.: 308067-24-5
Catalog No.: VC026179
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Molecular Formula: Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits
Molecular Weight: ~ 150 kDa

CVFm (Cobra Venom Factor)

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CAS No.: 308067-24-5

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Catalog No.: VC026179

Molecular Formula: Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits

Molecular Weight: ~ 150 kDa

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CVFm (Cobra Venom Factor) - 308067-24-5

CAS No. 308067-24-5
Product Name CVFm (Cobra Venom Factor)
Molecular Formula Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits
Molecular Weight ~ 150 kDa
Appearance Lyophilized
Purity ≥ 95% (HPLC)
Description CVFm (Cobra Venom Factor) is a non-toxic, complement-activating component of cobra venom. Three polypeptide chains of 627-amino acid, 379-amino acid, 252-amino acid subunits with molecular masses respectively of about 70, 50, and 30 kDa, the two large subunits being glycosylated.From Naja melanoleuca venom. A structural and functional analogue of complement component C3 which will bind factor B and is then cleaved by factor D to form a C3/C5 convertase, CVF,Bb. Its potency is probably due to insensitivity to human C3b inactivator. It is used experimentally to deplete the complement system. Field of use: It
References - Toxicon. 2005 Sep 15;46(4):394-403. /Naja melanoleuca cobra venom contains two forms of complement-depleting factor (CVF)/. Osipov AV, Mordvintsev DY, Starkov VG, Galebskaya LV, Ryumina EV, Bel/'tyukov PP, Kozlov LV, Romanov SV, Doljansky Y, Tsetlin VI, Utkin YN.